Cas no 297158-84-0 (methyl 2-(2-fluorobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate)

• Product Name: methyl 2-(2-fluorobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate
• CAS No: 297158-84-0
• MF: C₁₈H₁₈FNO₃S
• MW: 347.403827190399
• CID: 6318676
• PubChem ID: 2894809
• Update Time: 2025-10-23

methyl 2-(2-fluorobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-fluorobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate
• Oprea1_267067
• Methyl 2-(2-fluorobenzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• F0882-1234
• BIM-0016213.P001
• SR-01000455155-1
• 297158-84-0
• AKOS001633211
• Oprea1_870448
• CCG-14935
• SR-01000455155
• METHYL 2-(2-FLUOROBENZAMIDO)-4H,5H,6H,7H,8H-CYCLOHEPTA[B]THIOPHENE-3-CARBOXYLATE
• CBMicro_016229
• methyl 2-[(2-fluorobenzoyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

• Inchi： 1S/C18H18FNO3S/c1-23-18(22)15-12-8-3-2-4-10-14(12)24-17(15)20-16(21)11-7-5-6-9-13(11)19/h5-7,9H,2-4,8,10H2,1H3,(H,20,21)
• InChI Key： QQWJREJKQYXAFQ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C2=C1CCCCC2)NC(C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 347.09914277g/mol
• Monoisotopic Mass: 347.09914277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 83.6Ų

Additional information on methyl 2-(2-fluorobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate

Methyl 2-(2-Fluorobenzamido)-4H,5H,6H,7H,8H-Cycloheptabthiophene-3-Carboxylate: A Comprehensive Overview

Methyl 2-(2-fluorobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate (CAS No. 297158-84-0) is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of cycloheptabthiophenes, which are cyclic systems composed of seven sulfur atoms and seven carbon atoms arranged in a conjugated structure. The presence of the fluorobenzamido group at the 2-position and the methyl ester group at the 3-position introduces significant chemical functionality and potential for applications in various fields.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions and condensation reactions. The cycloheptabthiophene core is typically derived from sulfur-rich precursors through thermal cyclization or oxidative coupling processes. The introduction of the fluorobenzamido group enhances the electronic properties of the molecule by introducing electron-withdrawing effects, which can influence its reactivity and stability in different chemical environments.

Recent studies have highlighted the potential of this compound in the field of organic electronics. Its extended conjugation system and sulfur-rich framework make it an attractive candidate for applications in photovoltaic devices and light-emitting diodes (LEDs). Researchers have demonstrated that the presence of the methyl ester group can modulate the solubility and processability of the compound, which are critical factors for its integration into thin-film devices.

In addition to its electronic properties, this compound has shown promise in biological applications. The fluorobenzamido group has been reported to exhibit moderate inhibitory effects on certain enzymes, making it a potential lead compound for drug discovery efforts. Furthermore, its sulfur-rich structure may contribute to its antioxidant properties, which could be explored in nutraceuticals or cosmeceuticals.

The structural versatility of this compound also lends itself to applications in materials science. Its ability to form self-assembled monolayers (SAMs) has been investigated for use in surface modification and nanotechnology applications. The integration of the cycloheptabthiophene core with functional groups like the methyl ester provides a platform for designing materials with tailored physical and chemical properties.

From a sustainability perspective, researchers have explored green chemistry approaches to synthesize this compound. By utilizing renewable feedstocks and catalytic processes, the production of this compound can be made more environmentally friendly while maintaining its high performance characteristics.

In conclusion, methyl 2-(2-fluorobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate (CAS No. 297158-84-0) is a multifaceted compound with diverse applications across organic electronics, biomedicine, and materials science. Its unique structure and functional groups make it a valuable tool for advancing cutting-edge technologies while addressing global challenges in sustainability and health.